(1R,4S,5R)-Methyl 2-azabicyclo[2.2.1]heptane-5-carboxylate

• Molecular Formula: C8H13NO2
• Molecular Weight: 155.19 g/mol
• IUPAC Name: methyl (1R,4S,5R)-2-azabicyclo[2.2.1]heptane-5-carboxylate
• InChI: InChI=1S/C8H13NO2/c1-11-8(10)7-3-6-2-5(7)4-9-6/h5-7,9H,2-4H2,1H3/t5-,6-,7-/m1/s1
• InChI Key: PGRCTDUIDJPYNE-FSDSQADBSA-N
• Isomeric SMILES: COC(=O)[C@@H]1C[C@H]2C[C@@H]1CN2
• Canonical SMILES: COC(=O)C1CC2CC1CN2

Description

(1R,4S,5R)-Methyl 2-azabicyclo[221]heptane-5-carboxylate is a bicyclic compound featuring a nitrogen atom within its structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1R,4S,5R)-Methyl 2-azabicyclo[2.2.1]heptane-5-carboxylate typically involves the use of cyclopentenes and palladium-catalyzed reactions. One common method is the 1,2-aminoacyloxylation of cyclopentenes, which proceeds efficiently with a broad array of substrates . The reaction conditions often include the use of palladium catalysts and specific ligands to achieve the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow chemistry and optimized reaction conditions can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

(1R,4S,5R)-Methyl 2-azabicyclo[2.2.1]heptane-5-carboxylate undergoes various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions vary depending on the desired transformation but often involve controlled temperatures and specific solvents.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxygenated derivatives, while reduction may produce more saturated compounds.

Scientific Research Applications

(1R,4S,5R)-Methyl 2-azabicyclo[2.2.1]heptane-5-carboxylate has several scientific research applications:

Chemistry: It serves as a key intermediate in the synthesis of complex organic molecules.

Biology: It is used in the study of enzyme mechanisms and as a probe for biological systems.

Industry: It is used in the production of fine chemicals and as a building block for various industrial products.

Mechanism of Action

The mechanism of action of (1R,4S,5R)-Methyl 2-azabicyclo[2.2.1]heptane-5-carboxylate involves its interaction with specific molecular targets. The nitrogen atom within its structure can participate in hydrogen bonding and other interactions with biological molecules, influencing various biochemical pathways. The exact molecular targets and pathways depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

2-Azabicyclo[3.2.1]octane: Another nitrogen-containing bicyclic compound with significant potential in drug discovery.

Methylammonium lead halide: A compound with applications in solar cells and other technologies.

Uniqueness

(1R,4S,5R)-Methyl 2-azabicyclo[2.2.1]heptane-5-carboxylate is unique due to its specific bicyclic structure and the presence of a nitrogen atom, which imparts distinct chemical properties and reactivity. Its versatility in various chemical reactions and applications sets it apart from other similar compounds.

Biological Activity

(1R,4S)-Methyl 2-azabicyclo[2.2.1]heptane-5-carboxylate, also known by its CAS number 79200-56-9, is a bicyclic compound with potential biological significance. Its structure features a nitrogen atom within a bicyclic framework, which is characteristic of many biologically active molecules. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

The compound has the following chemical characteristics:

Property	Value
Molecular Formula	C₆H₇NO
Molecular Weight	109.126 g/mol
Density	1.2 g/cm³
Melting Point	94-97 °C
Boiling Point	319.3 °C

Biological Activity Overview

Research indicates that (1R,4S)-Methyl 2-azabicyclo[2.2.1]heptane-5-carboxylate exhibits various biological activities, particularly in the context of neuropharmacology and potential therapeutic applications.

Neuropharmacological Effects

Several studies have investigated the interaction of this compound with neurotransmitter systems, particularly focusing on its affinity for dopamine transporters:

• Binding Affinity : In vitro studies have shown that derivatives of azabicyclo[2.2.1]heptane exhibit binding affinities at dopamine transporters that are significantly lower than cocaine, with Ki values ranging from 5 to 96 µM . This suggests that while these compounds may not be as potent as cocaine, they could still modulate dopaminergic activity.
• Potential as a Cocaine Substitute : The structural similarity to cocaine prompts investigations into its use as a potential treatment for cocaine addiction. The lower potency may reduce the risk of abuse while still providing some dopaminergic effects.

The mechanisms by which (1R,4S)-Methyl 2-azabicyclo[2.2.1]heptane-5-carboxylate exerts its effects are not fully elucidated but are believed to involve:

• Dopamine Transporter Inhibition : By binding to dopamine transporters, this compound may inhibit the reuptake of dopamine, leading to increased synaptic concentrations of this neurotransmitter.
• Modulation of Other Neurotransmitter Systems : Preliminary evidence suggests interactions with other neurotransmitter systems, including serotonin and norepinephrine pathways, which could contribute to its overall pharmacological profile.

Case Studies

A review of several studies highlights the compound's biological activity:

• Study on Binding Affinities : A study conducted on various azabicyclo derivatives demonstrated that the (1R,4S) stereoisomer showed unique binding characteristics compared to other isomers, suggesting potential for selective modulation of dopamine pathways .
• Therapeutic Applications : Research into derivatives of this compound has indicated potential applications in treating conditions such as ADHD and substance use disorders due to their ability to influence dopaminergic signaling without the high abuse potential associated with traditional stimulants .